Cas no 100483-42-9 (L-Aspartic acid, 4-methyl 1-(phenylmethyl) ester, hydrochloride)

• Product Name: L-Aspartic acid, 4-methyl 1-(phenylmethyl) ester, hydrochloride
• CAS No: 100483-42-9
• MF: C₁₂H₁₆ClNO₄
• MW: 273.712742805481
• CID: 1126875
• PubChem ID: 57357241
• Update Time: 2025-04-20

L-Aspartic acid, 4-methyl 1-(phenylmethyl) ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, 4-methyl 1-(phenylmethyl) ester, hydrochloride
• SCHEMBL7351021
• 100483-42-9
• (S)-1-Benzyl 4-methyl 2-aminosuccinate hydrochloride
• L-Aspartic acid, 4-methyl 1-(phenylmethyl) ester, hydrochloride (1:1)

• Inchi： 1S/C12H15NO4.ClH/c1-16-11(14)7-10(13)12(15)17-8-9-5-3-2-4-6-9;/h2-6,10H,7-8,13H2,1H3;1H/t10-;/m0./s1
• InChI Key： GFMMKCKPULMBOT-PPHPATTJSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C([C@H](CC(=O)OC)N)=O

Computed Properties

• Exact Mass: 273.07688
• Monoisotopic Mass: 273.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62